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Compound of Interest

Compound Name: Chromotrope 2B

Cat. No.: B1668909

This technical guide provides a comprehensive overview of chromotropic acid, the core
chemical component of the azo dye Chromotrope 2B. The document is intended for
researchers, scientists, and professionals in drug development, offering detailed chemical
properties, experimental protocols, and key reaction mechanisms.

Core Component: Chromotropic Acid

Chromotropic acid, systematically named 4,5-dihydroxynaphthalene-2,7-disulfonic acid, is a
highly versatile organic compound.[1][2] Its utility in analytical chemistry stems from its ability to
form distinctly colored complexes with various analytes, a property reflected in its name derived
from the Greek words chromos (color) and tropein (to turn or change).[1] Itis a
naphthalenesulfonic acid and a member of the naphthalenediols.[2]

Chemical and Physical Properties

Chromotropic acid is typically available as a white to off-white crystalline powder, often in its
dihydrate or disodium salt form.[3][4][5] The presence of two sulfonic acid groups enhances its
solubility in aqueous solutions.[4]

Table 1: Physicochemical Properties of Chromotropic Acid and its Derivatives
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Chromotropic Acid

Property Chromotropic Acid . Disodium Salt
Dihydrate .
Dihydrate
) C10HseNa20sS2-2H20[
Chemical Formula C10HsO0sS2[1] C10H12010S2[3]

6][7]

Molar Mass 320.29 g/mol [1] 356.3 g/mol [3] 400.29 g/mol [6][7]
Light brown powder[6]

Appearance White solid[2] |/ Off-white to beige
powder[5]

Melting Point >300 °C >300 °C (lit.)[7] ~300 °CJ[5]

Acidity (pKa) 5.36, 15.6[1]

Water Solubility Very soluble[5]

Synthesis of Chromotrope 2B

Chromotrope 2B, an azo dye, is synthesized through the coupling of diazotized 4-nitroaniline
with chromotropic acid.[8] This reaction is a classic example of azo coupling, a fundamental

process in the synthesis of a wide range of dyes.
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Reactants Process Product

Diazonium Salt
. - NaNO2, HCI . -
4-Nitroaniline Diazotization » Az Coupling Chromotrope 2B
Chromotropic Acid
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Experimental Workflow: Formaldehyde Detection

Sample Preparation
(e.g., Textile Sample)

:

Formaldehyde Extraction Reagent Preparation
(Heating in Solvent) (Chromotropic Acid in H2S0a4)
Reaction

(Mix Extract and Reagent)

:

Heating

Observation

Fgrmaldehyde Present Formaldehyde Absent

Positive Result Negative Result
(Red-Purple/Violet Color) (No Color Change)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Reactants

} Product
Formaldehyde * Reaction Steps
Intermediate HaSO Purple-Colored
Condensation P Oxidation = urple-t-olore
Complex
2x Chromotropic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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